Cas no 1806432-59-6 (2,3-Dimercaptophenylpropanal)

• Product Name: 2,3-Dimercaptophenylpropanal
• CAS No: 1806432-59-6
• MF: C₉H₁₀OS₂
• MW: 198.305099964142
• CID: 4962255
• Update Time: 2025-07-01

2,3-Dimercaptophenylpropanal Chemical and Physical Properties

Names and Identifiers

• 2,3-Dimercaptophenylpropanal

• Inchi： 1S/C9H10OS2/c1-6(5-10)7-3-2-4-8(11)9(7)12/h2-6,11-12H,1H3
• InChI Key： QDWRQORVIYHXTL-UHFFFAOYSA-N
• SMILES： SC1C(=CC=CC=1C(C=O)C)S

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 161
• XLogP3: 2.2
• Topological Polar Surface Area: 19.1

Additional information on 2,3-Dimercaptophenylpropanal

Professional Introduction to Compound with CAS No. 1806432-59-6 and Product Name: 2,3-Dimercaptophenylpropanal

2,3-Dimercaptophenylpropanal, identified by its Chemical Abstracts Service (CAS) number 1806432-59-6, is a compound of significant interest in the field of organic chemistry and pharmaceutical research. This aldehyde derivative, featuring a phenyl group substituted with two thiol (-SH) groups at the 2 and 3 positions, exhibits unique chemical properties that make it a valuable intermediate in synthetic chemistry and potential candidate for various biochemical applications.

The molecular structure of 2,3-Dimercaptophenylpropanal consists of a propanal backbone with two mercapto (-SH) functional groups attached to the benzene ring. This configuration imparts both reactivity and stability, making it a versatile building block for more complex molecules. The presence of the aldehyde group (CHO) at one end of the propanal chain enhances its participation in condensation reactions, while the thiol groups allow for nucleophilic substitution and coordination chemistry with metal ions.

In recent years, 2,3-Dimercaptophenylpropanal has garnered attention in academic and industrial research due to its potential applications in drug development and material science. One of the most promising areas of investigation involves its use as a chelating agent in coordination chemistry. The thiol groups can form stable complexes with transition metals such as copper, zinc, and iron, which are crucial for various enzymatic processes and therapeutic agents. For instance, studies have explored its role in developing metal-based catalysts for organic transformations and in designing novel anticancer agents that leverage metal coordination to target specific biological pathways.

Moreover, the CAS No. 1806432-59-6 compound has been investigated for its utility in polymer chemistry. The thiol-functionalized aldehyde can undergo Michael addition reactions or form disulfide bonds, enabling the synthesis of cross-linked polymers with tailored properties. These polymers find applications in hydrogels, coatings, and biomedical materials where controlled reactivity and mechanical strength are essential. Recent research has demonstrated the feasibility of using 2,3-Dimercaptophenylpropanal to create stimuli-responsive materials that can change their properties upon exposure to specific environmental triggers, such as pH changes or redox conditions.

The pharmaceutical relevance of 2,3-Dimercaptophenylpropanal is further highlighted by its structural similarity to certain known bioactive molecules. The phenyl ring with substituent thiol groups resembles compounds that have been investigated for their antimicrobial and anti-inflammatory properties. While direct therapeutic applications have not yet been fully explored, preliminary computational studies suggest that derivatives of this compound may interact with biological targets in ways that could lead to novel drug candidates. The aldehyde group also provides a site for further functionalization via condensation reactions with amines or other nucleophiles, expanding the synthetic possibilities.

In synthetic organic chemistry, CAS No. 1806432-59-6 serves as a key intermediate in constructing more complex scaffolds. Its ability to participate in both nucleophilic additions and oxidations allows chemists to build intricate molecular architectures efficiently. For example, it can be used to synthesize bis-thiol compounds that serve as precursors for metal-organic frameworks (MOFs) or as ligands for asymmetric catalysis. The ease with which this compound can be modified makes it an attractive choice for researchers seeking to develop new synthetic methodologies or explore novel chemical space.

The environmental impact and safety profile of 2,3-Dimercaptophenylpropanal are also areas of growing interest. As synthetic chemistry moves toward greener practices, compounds that can be produced sustainably and exhibit low toxicity are highly valued. Studies have begun to assess the biodegradability and ecological toxicity of this compound under various conditions. Preliminary findings indicate that while it exhibits some reactivity under oxidative conditions, it does not readily accumulate in environmental matrices at typical concentrations used in laboratory settings. This makes it a promising candidate for applications where environmental considerations are paramount.

Future directions in research on CAS No. 1806432-59-6 include exploring its role in bioconjugation chemistry. The thiol groups provide an ideal site for linking biomolecules such as peptides or proteins to larger molecular frameworks without disrupting their native structure. This capability is particularly valuable in drug delivery systems where targeted release is desired or in diagnostic tools where specific binding events need to be monitored precisely. The aldehyde functionality further enhances its utility by allowing conjugation via amine groups or through Schiff base formation.

Industrial applications of 2,3-Dimercaptophenylpropanal are also being explored beyond traditional chemical synthesis. Its ability to form stable metal complexes makes it a candidate for use in sensors that detect metal ions in solution or vapor phase. Such sensors could find applications in environmental monitoring or industrial quality control processes where real-time detection of metal contamination is necessary. Additionally, the compound’s reactivity with polymers suggests potential uses in advanced material formulations where precise control over molecular interactions is required.

In conclusion,CAS No 1806432-59-6, corresponding to 2,3-Dimercaptophenylpropanal, is a multifaceted compound with broad utility across multiple scientific disciplines. Its unique structural features enable applications ranging from pharmaceutical development to sustainable materials science and environmental monitoring。 As research continues to uncover new possibilities，this compound is poised to play an increasingly important role in advancing both academic knowledge and industrial innovation。